Cas no 263858-66-8 (4-methoxy-N-(2-methylbutyl)aniline)

• Product Name: 4-methoxy-N-(2-methylbutyl)aniline
• CAS No: 263858-66-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5185006
• PubChem ID: 43201649
• Update Time: 2026-03-05

4-methoxy-N-(2-methylbutyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-N-(2-methylbutyl)-
• 4-methoxy-N-(2-methylbutyl)aniline

• Inchi： 1S/C12H19NO/c1-4-10(2)9-13-11-5-7-12(14-3)8-6-11/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： WBMYUMHFCCNMPG-UHFFFAOYSA-N
• SMILES： C1(NCC(C)CC)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-methoxy-N-(2-methylbutyl)aniline

4-Methoxy-N-(2-methylbutyl)aniline and Its Applications in Modern Chemical Research

4-Methoxy-N-(2-methylbutyl)aniline, with the CAS number 263858-66-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This aromatic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring a methoxy group and a bulky N-(2-methylbutyl) substituent, makes it a versatile building block for synthesizing more complex molecules.

The< strong>4-methoxy-N-(2-methylbutyl)aniline molecule exhibits interesting physicochemical properties that make it valuable in drug design and material science. Its solubility profile, thermal stability, and reactivity are key factors that influence its utility in synthetic chemistry. Researchers have leveraged these characteristics to develop novel methodologies for constructing biologically active molecules. For instance, the compound has been used as an intermediate in the synthesis of substituted anilines, which are prevalent in pharmaceuticals and agrochemicals.

In recent years, the< strong>263858-66-8 compound has been explored in the context of medicinal chemistry. Its structural motif is reminiscent of several known bioactive agents, suggesting potential therapeutic applications. Studies have demonstrated its role as a precursor in the development of compounds with antimicrobial and anti-inflammatory properties. The methoxy group and the N-(2-methylbutyl) moiety contribute to its interaction with biological targets, making it a promising candidate for further investigation.

The pharmaceutical industry has shown particular interest in< strong>4-methoxy-N-(2-methylbutyl)aniline due to its ability to serve as a scaffold for drug discovery. Researchers are employing computational methods to predict how modifications to this molecule can enhance its pharmacological activity. These efforts are part of a broader trend toward rational drug design, where computational tools are used to guide the synthesis of novel compounds with desired properties.

Beyond pharmaceuticals, this compound finds utility in material science. Its aromatic nature and ability to form stable complexes with other molecules make it suitable for applications in organic electronics and catalysis. For example, derivatives of< strong>263858-66-8 have been investigated as components in organic light-emitting diodes (OLEDs) and as ligands in transition metal catalysis. These applications highlight the compound's versatility beyond traditional biological contexts.

The synthesis of< strong>4-methoxy-N-(2-methylbutyl)aniline is another area where innovation is ongoing. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have enabled more efficient production methods. These advancements not only improve yield but also reduce the environmental impact of manufacturing processes. The ability to produce this compound on a scalable basis is crucial for its widespread adoption in research and industry.

In conclusion, the< strong>CAS number 263858-66-8 represents a compound with multifaceted applications across chemical biology and material science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and materials. As scientific understanding progresses, it is likely that< strong>4-methoxy-N-(2-methylbutyl)aniline will continue to play a pivotal role in advancing knowledge and innovation in these fields.